3-(2,7-dimethyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione

• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• IUPAC Name: 3-(2,7-dimethyl-4-oxoquinazolin-3-yl)piperidine-2,6-dione
• InChI: InChI=1S/C15H15N3O3/c1-8-3-4-10-11(7-8)16-9(2)18(15(10)21)12-5-6-13(19)17-14(12)20/h3-4,7,12H,5-6H2,1-2H3,(H,17,19,20)
• InChI Key: BWUNQIWBHWWTIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)N(C(=N2)C)C3CCC(=O)NC3=O

Description

3-(2,7-dimethyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione is a useful research compound. Its molecular formula is C15H15N3O3 and its molecular weight is 285.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 2-amino-4-methylbenzoic acid (2.0 g, 13 mmol) and imidazole (1.1 g, 16 mmol) in acetonitrile (20 mL), was added acetyl chloride (11.1 mL, 16 mmol) at room temperature. The mixture was stirred at room temperature overnight. To the mixture, was added 3-amino-piperidine-2,6-dione hydrogen chloride (2.2 g, 13 mmol), imidazole (2.0 g, 30 mmol) and triphenyl phosphite (4.2 mL, 16 mmol) and heated to reflux for 22 hours. To the mixture, was added water (60 mL). The suspension was filtered and washed with water (2×50 mL), ethyl acetate (2×50 mL), and water (50 mL) to give 3-(2,7-dimethyl-4-oxo-4H-quinazolin-3-yl)-piperidine-2,6-dione as a white solid (2.52 g, 67% yield): HPLC: Waters Symmetry C18, 5 μm, 3.9×150 mm, 1 mL/min, 240 nm, 20/80 CH3CN/0.1% H3PO4, 5.13 min (99.9%); mp: 305° C. (decomp); 1H NMR (DMSO-d6) δ 2.08-2.24 (m, 1H, CHH), 2.45 (s, 3H, CH3), 2.56-2.75 (m, 5H, CH3, 2CHH), 2.81-2.91 (m, 1H, CHH), 5.24 (dd, J=6, 11 Hz, 1H, NCH), 7.32 (dd, J=1, 8 Hz 1H, Ar), 7.43 (s, 1H, Ar), 7.91 (d, J=8 Hz, 1H, Ar), 11.00 (s, 1H, NH); 13C NMR (DMSO-d6) δ 21.00, 21.35, 23.45, 30.61, 56.43, 117.94, 125.80, 126.10, 127.97, 145.21, 146.98, 154.96, 160.34, 169.56, 172.62; LCMS: MH=286; Anal Calcd for C15H15N3O3: C, 63.15; H, 5.21; N, 14.73. Found: C, 63.14; H, 5.21; N, 14.76.